Cas no 1804411-75-3 (2-(Bromomethyl)-5-ethylbenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-5-ethylbenzo[d]oxazole
• CAS No: 1804411-75-3
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 4820260
• Update Time: 2025-06-12

2-(Bromomethyl)-5-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-ethylbenzo[d]oxazole

• Inchi： 1S/C10H10BrNO/c1-2-7-3-4-9-8(5-7)12-10(6-11)13-9/h3-5H,2,6H2,1H3
• InChI Key： SBHDUVBVDIIOMQ-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2O1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2-(Bromomethyl)-5-ethylbenzo[d]oxazole

Recent Advances in the Application of 2-(Bromomethyl)-5-ethylbenzo[d]oxazole (CAS: 1804411-75-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-5-ethylbenzo[d]oxazole (CAS: 1804411-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, characterized by a benzo[d]oxazole core substituted with a bromomethyl group at the 2-position and an ethyl group at the 5-position, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key advancements in the application of 2-(Bromomethyl)-5-ethylbenzo[d]oxazole is its role as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of potent inhibitors of the MDM2-p53 interaction, a critical pathway in cancer therapeutics. The bromomethyl group facilitated efficient derivatization, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity. The resulting compounds exhibited nanomolar inhibitory activity in biochemical assays and promising antitumor effects in xenograft models.

In addition to its applications in oncology, 2-(Bromomethyl)-5-ethylbenzo[d]oxazole has shown potential in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel benzoxazole derivatives using this compound as a key intermediate. These derivatives were evaluated against a panel of drug-resistant bacterial strains, with several analogs displaying potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed the enhanced antimicrobial activity to the improved membrane permeability conferred by the ethyl substitution on the benzo[d]oxazole ring.

From a synthetic chemistry perspective, the reactivity of 2-(Bromomethyl)-5-ethylbenzo[d]oxazole has been further elucidated through mechanistic studies. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed its propensity for nucleophilic substitution reactions, making it a versatile handle for further functionalization. Recent work published in Organic Letters has explored its use in palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic systems with potential pharmaceutical applications. The stability of the bromomethyl group under various reaction conditions has also been systematically investigated, providing valuable insights for process chemistry optimization.

Looking forward, the unique properties of 2-(Bromomethyl)-5-ethylbenzo[d]oxazole position it as a promising scaffold for continued exploration in drug discovery. Its combination of synthetic accessibility, derivatization potential, and demonstrated biological activity makes it particularly attractive for fragment-based drug design approaches. Ongoing research is focusing on expanding its applications to other therapeutic areas, including neurodegenerative diseases and inflammatory disorders, where modulation of specific protein targets is sought. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this versatile building block in the development of next-generation therapeutics.